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Compound of Interest

Compound Name: 2,6-Dibromobenzaldehyde

Cat. No.: B1337937

An In-depth Technical Guide to 2,6-Dibromobenzaldehyde for Researchers and Drug
Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of 2,6-Dibromobenzaldehyde, a key intermediate in various fields of chemical
synthesis.

Core Properties of 2,6-Dibromobenzaldehyde

2,6-Dibromobenzaldehyde is an aromatic compound with the chemical formula C7H4Br20.[1]
[2][3][4] It serves as a vital building block in the synthesis of pharmaceuticals, agrochemicals,
and specialty chemicals.[2][3] Its reactivity allows for the creation of diverse molecular
derivatives, making it a valuable component in drug discovery and material science.[3] The
compound typically appears as an off-white or yellow crystalline powder.[2][3]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 2,6-
Dibromobenzaldehyde:
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Property Value Source

Molecular Weight 263.91 g/mol [1112]

Molecular Formula C7H4Br20 [1112][31[4]

CAS Number 67713-23-9 [1][21[3]

Melting Point 89-94 °C [31[5]

Purity >97% [31[4]1[5]

Appearance White to yellow crystalline CIEIE]
powder

SMILES C1=CC(=C(C(=C1)Br)C=0)Br  [1]

IUPAC Name 2,6-dibromobenzaldehyde [1]

Molecular Structure

The structure of 2,6-Dibromobenzaldehyde consists of a benzene ring substituted with an
aldehyde group (-CHO) and two bromine atoms at the ortho positions relative to the aldehyde.

Molecular structure of 2,6-Dibromobenzaldehyde.

Experimental Protocols
Synthesis of 2,6-Dibromobenzaldehyde

A common method for the synthesis of 2,6-Dibromobenzaldehyde involves the ortho-lithiation
of 1,3-dibromobenzene followed by formylation.[6]

Materials:

e 1,3-dibromobenzene
 Diisopropylamine (iPrzNH)

e n-Butyllithium (n-BuLi, 1.6 M solution)

¢ N,N-dimethylformamide (DMF)
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Tetrahydrofuran (THF)

Sulfuric acid (H2SOa, 2.5 M)

Ethyl acetate

Ether

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

A solution of diisopropylamine (150 mmol) in tetrahydrofuran (180 mL) is cooled to 0 °C.

n-Butyllithium (150 mmol, 94 mL of a 1.6 M solution) is slowly added to the solution, and the
mixture is stirred at 0 °C for 30 minutes.

The reaction mixture is then cooled to -78 °C.

A solution of 1,3-dibromobenzene (74.6 mmol) in THF (80 mL) is added slowly over 20
minutes.

The mixture is stirred at -78 °C for an additional 30 minutes.

N,N-dimethylformamide (150 mmol, 11.6 mL) is added, and the reaction is stirred for 1 hour
at-78 °C.

The reaction is quenched by the addition of 2.5 M sulfuric acid (350 mL).
The product is extracted with a 1:1 mixture of ethyl acetate and ether (3 x 300 mL).

The combined organic phases are dried over anhydrous magnesium sulfate, filtered, and
concentrated to yield 2,6-dibromobenzaldehyde.[6]
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LDA Preparation
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Synthesis workflow for 2,6-Dibromobenzaldehyde.

Characterization

The synthesized product is typically characterized by standard analytical techniques:

e Nuclear Magnetic Resonance (*H NMR): The proton NMR spectrum in CDCls would show a
characteristic aldehyde proton signal around & 10.3 ppm (singlet), and aromatic proton
signals between & 7.2-7.7 ppm.[6]

e Gas Chromatography (GC): Used to determine the purity of the final product, which is
typically expected to be >98%.[3][5]

e Mass Spectrometry (MS): To confirm the molecular weight of the compound.

« Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=0) stretch of the
aldehyde group.

Applications in Research and Development

2,6-Dibromobenzaldehyde is a versatile intermediate with significant applications in several
areas of chemical research and industry:
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e Pharmaceutical Synthesis: It serves as a precursor in the synthesis of various biologically
active molecules, including potential anti-cancer agents.[3]

e Agrochemicals: It is used as a building block for the development of new pesticides.[2]

o Material Science: The compound is utilized in the synthesis of specialty polymers, liquid
crystals, and dyes, contributing to advancements in electronics and textiles.[3]

« Organic Synthesis: Its reactivity makes it a valuable tool for introducing bromine and
aldehyde functionalities into complex organic molecules.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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